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Compound of Interest

Compound Name:
4-Hydroxy-5-methoxy-2-

pyridinecarboxylic acid

Cat. No.: B184041 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available information regarding the crystal structure of 4-
hydroxy-5-methoxy-2-pyridinecarboxylic acid. Despite a comprehensive search of available

scientific literature and crystallographic databases, the specific single-crystal X-ray diffraction

data for 4-hydroxy-5-methoxy-2-pyridinecarboxylic acid has not been publicly reported. The

CAS number for this compound is 51727-04-9, and its molecular formula is C7H7NO4.[1] A

hydrated form of this compound is also known.

While the crystal structure for the specific title compound is not available, this guide will provide

a general overview of the experimental protocols used for determining the crystal structures of

related pyridinecarboxylic acid derivatives and discuss the potential biological significance of

this class of compounds.

Experimental Protocols for Crystal Structure
Determination of Pyridinecarboxylic Acid
Derivatives
The determination of the crystal structure of a compound like 4-hydroxy-5-methoxy-2-
pyridinecarboxylic acid would typically follow a well-established set of experimental

procedures. These methodologies are crucial for obtaining high-quality crystals and accurate

diffraction data.
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Synthesis and Crystallization
The initial step involves the synthesis of the compound and subsequent crystallization to obtain

single crystals suitable for X-ray diffraction.

Synthesis: The synthesis of pyridinecarboxylic acid derivatives can be achieved through

various organic chemistry routes. For instance, a common method involves the oxidation of the

corresponding substituted picoline.

Crystallization: Growing high-quality single crystals is often the most challenging step. Common

techniques include:

Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to

evaporate slowly at a constant temperature.

Vapor Diffusion: A solution of the compound is placed in a sealed container with a second,

more volatile solvent in which the compound is less soluble. Slow diffusion of the second

solvent's vapor into the first solution reduces the solubility of the compound, promoting

crystallization.

Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to

induce crystallization.

Single-Crystal X-ray Diffraction (SCXRD)
Once suitable crystals are obtained, their structure is determined using single-crystal X-ray

diffraction.

Data Collection: A single crystal is mounted on a goniometer and placed in an X-ray

diffractometer. The crystal is rotated while being irradiated with a monochromatic X-ray beam.

The diffracted X-rays are recorded by a detector, providing a diffraction pattern.

Structure Solution and Refinement: The diffraction data is processed to determine the unit cell

dimensions and space group. The arrangement of atoms within the crystal lattice is then solved

using computational methods and refined to achieve the best possible fit with the experimental

data.

The logical workflow for crystal structure determination is illustrated in the following diagram:
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Potential Biological Significance of
Pyridinecarboxylic Acid Derivatives
Pyridinecarboxylic acids and their derivatives are known to exhibit a wide range of biological

activities and are scaffolds for numerous pharmaceuticals.[2][3] While the specific biological

role of 4-hydroxy-5-methoxy-2-pyridinecarboxylic acid is not extensively documented in the

provided search results, related compounds have shown various effects.

For instance, picolinic acid and other structurally related pyridine carboxylic acids have been

studied for their effects on neurotoxicity.[4] Furthermore, derivatives of pyridine carboxylic acids

have been investigated for their potential as enzyme inhibitors.[3] The biological activity of such

compounds is often linked to their ability to interact with biological targets through hydrogen

bonding and π-π stacking, which are facilitated by the pyridine ring and the carboxylic acid

group.[2]

The general structure of pyridinecarboxylic acids and their derivatives allows for diverse

substitutions, leading to a broad spectrum of pharmacological properties. A potential signaling

pathway that could be influenced by such a molecule might involve enzyme inhibition, where

the compound binds to the active site of an enzyme, modulating its activity.

A simplified, hypothetical signaling pathway illustrating enzyme inhibition is shown below:
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Hypothetical Signaling Pathway: Enzyme Inhibition
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Conclusion
In conclusion, while a detailed analysis of the crystal structure of 4-hydroxy-5-methoxy-2-
pyridinecarboxylic acid is not possible due to the absence of publicly available

crystallographic data, this guide has outlined the standard experimental procedures for such a

determination. The broader class of pyridinecarboxylic acid derivatives is of significant interest

in medicinal chemistry, and further research into the synthesis, crystal structure, and biological

activity of 4-hydroxy-5-methoxy-2-pyridinecarboxylic acid could provide valuable insights

for drug discovery and development. Future studies that successfully determine its crystal

structure will be crucial for understanding its structure-property relationships.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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